Cas no 68411-69-8 (N-[2-(4,5-dihydro-1H-imidazol-1-yl)ethyl]ethane-1,2-diamine)

N-[2-(4,5-dihydro-1H-imidazol-1-yl)ethyl]ethane-1,2-diamine structure
68411-69-8 structure
Product name:N-[2-(4,5-dihydro-1H-imidazol-1-yl)ethyl]ethane-1,2-diamine
CAS No:68411-69-8
MF:C7H16N4
MW:156.22874
CID:1734422
PubChem ID:6455960

N-[2-(4,5-dihydro-1H-imidazol-1-yl)ethyl]ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • N-[2-(4,5-dihydro-1H-imidazol-1-yl)ethyl]ethane-1,2-diamine
    • N'-[2-(4,5-dihydroimidazol-1-yl)ethyl]ethane-1,2-diamine
    • 68411-69-8
    • 13384-18-4
    • DTXSID50988001
    • N~1~-[2-(4,5-Dihydro-1H-imidazol-1-yl)ethyl]ethane-1,2-diamine
    • Inchi: InChI=1S/C7H16N4/c8-1-2-9-3-5-11-6-4-10-7-11/h7,9H,1-6,8H2
    • InChI Key: ROYYFIXLIRTTKF-UHFFFAOYSA-N
    • SMILES: C1CN(C=N1)CCNCCN

Computed Properties

  • Exact Mass: 156.137496527g/mol
  • Monoisotopic Mass: 156.137496527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 53.6Ų

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